3-(3-ethoxyphenyl)-1H-pyrazol-5-amine hydrochloride
Overview
Description
3-(3-ethoxyphenyl)-1H-pyrazol-5-amine hydrochloride, also known as 3-EHP-PY, is a synthetic compound that has been used in various scientific research applications. It is a white, crystalline solid with a molecular weight of 225.7 g/mol and a melting point of 166-167°C. 3-EHP-PY is an important compound in organic synthesis, and has been used as a starting material for the synthesis of various organic compounds.
Scientific Research Applications
Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives
A study by Kaping et al. (2016) described an environmentally friendly synthesis method for novel pyrazolo[1,5-a]pyrimidine derivatives using ultrasound irradiation. These compounds were synthesized from 3-aminopyrazoles and showed promising anti-inflammatory and anti-cancer activities. The synthesis protocol offers advantages such as high yields, simplicity, and avoidance of harsh conditions, highlighting the potential of pyrazolyl compounds in medicinal chemistry (Kaping et al., 2016).
Microwave-assisted Synthesis and Antimicrobial Activity
Ashok et al. (2016) reported the microwave-assisted synthesis of 2-(3-aryl,1-phenyl-1H-pyrazol-4-yl)-8H-pyrano[2,3-f]chromen-4-ones, demonstrating the efficiency of using microwave irradiation in synthesizing complex organic compounds. These compounds were tested for antimicrobial activity, revealing that certain derivatives exhibit potent antimicrobial properties, thereby contributing to the development of new antimicrobial agents (Ashok et al., 2016).
Modification of Polymeric Materials
Aly and El-Mohdy (2015) explored the functional modification of polyvinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines, including pyrazole derivatives. These modifications enhanced the hydrogels' swelling properties and thermal stability, suggesting applications in medical fields such as drug delivery systems (Aly & El-Mohdy, 2015).
Heterocyclization Studies
Ovchinnikova et al. (2014) investigated the heterocyclization of 3-(2-ethoxyphenyl)-substituted chalcone with aminoazoles, leading to the formation of pyrazolo[3,4-b]pyridine and azolopyrimidine systems. This study showcases the versatility of pyrazole derivatives in synthesizing heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals (Ovchinnikova et al., 2014).
properties
IUPAC Name |
5-(3-ethoxyphenyl)-1H-pyrazol-3-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O.ClH/c1-2-15-9-5-3-4-8(6-9)10-7-11(12)14-13-10;/h3-7H,2H2,1H3,(H3,12,13,14);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHTJVAXMUPDHPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=CC(=NN2)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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